Cas no 406923-64-6 (5-Fluoro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 5-Fluoro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 406923-64-6
• MF: C₉H₁₀FN
• MW: 151.180805683136
• MDL: MFCD05861553
• CID: 326131
• PubChem ID: 16244394
• Update Time: 2024-11-02

5-Fluoro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 5-fluoro-1,2,3,4-tetrahydro-
• AGN-PC-00VAGO
• ANW-75166
• MolPort-003-886-221
• SureCN327075
• WTI-11507
• SB37085
• 406923-64-6
• Z368591508
• 5-fluoro-3,4-dihydro-2H-isoquinoline
• AS-47470
• Isoquinoline,5-fluoro-1,2,3,4-tetrahydro-
• AC-28300
• FT-0746911
• CS-0137828
• F13835
• AKOS009279352
• MFCD08544278
• HPLVZHZIUJGIDQ-UHFFFAOYSA-N
• DTXSID50585675
• AM20120458
• SCHEMBL327075
• 5-fluoro-1,2,3,4-tetrahydro-isoquinoline
• Isoquinoline, 5-fluoro-1,2,3,4-tetrahydro- (9CI)
• EN300-118829

• MDL： MFCD05861553
• Inchi： 1S/C9H10FN/c10-9-3-1-2-7-6-11-5-4-8(7)9/h1-3,11H,4-6H2
• InChI Key： HPLVZHZIUJGIDQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2CNCCC=21

Computed Properties

• Exact Mass: 151.0798
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.107
• Boiling Point: 234.9 °C at 760 mmHg
• Flash Point: 95.9 °C
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines